Cas no 1805588-30-0 (4-Aminomethyl-2-cyano-6-ethylbenzoic acid)

• Product Name: 4-Aminomethyl-2-cyano-6-ethylbenzoic acid
• CAS No: 1805588-30-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4946853
• Update Time: 2025-10-28

4-Aminomethyl-2-cyano-6-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-2-cyano-6-ethylbenzoic acid

• Inchi： 1S/C11H12N2O2/c1-2-8-3-7(5-12)4-9(6-13)10(8)11(14)15/h3-4H,2,5,12H2,1H3,(H,14,15)
• InChI Key： OLXMXTPYCRZZMG-UHFFFAOYSA-N
• SMILES： OC(C1C(C#N)=CC(CN)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: -1.5
• Topological Polar Surface Area: 87.1

Additional information on 4-Aminomethyl-2-cyano-6-ethylbenzoic acid

Comprehensive Overview of 4-Aminomethyl-2-cyano-6-ethylbenzoic acid (CAS No. 1805588-30-0)

4-Aminomethyl-2-cyano-6-ethylbenzoic acid (CAS No. 1805588-30-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique aminomethyl and cyano functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, which includes an ethyl substituent and a benzoic acid backbone, makes it particularly valuable for designing novel therapeutics and agrochemicals.

In recent years, the demand for 4-Aminomethyl-2-cyano-6-ethylbenzoic acid has surged due to its potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for small molecule inhibitors and enzyme modulators, particularly in targeting diseases such as cancer and metabolic disorders. The compound's cyano group enhances its reactivity, enabling efficient coupling reactions in peptide synthesis and heterocyclic chemistry. This aligns with the growing trend of precision medicine and personalized therapeutics, where tailored molecular structures are critical.

The synthesis of 4-Aminomethyl-2-cyano-6-ethylbenzoic acid involves multi-step organic reactions, often starting from readily available precursors like ethylbenzene derivatives. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and consistency, which are essential for research and industrial applications. Its stability under ambient conditions and solubility in common organic solvents further enhance its utility in laboratory settings.

From an industrial perspective, 4-Aminomethyl-2-cyano-6-ethylbenzoic acid is gaining traction as a key ingredient in the production of high-performance materials and specialty chemicals. Its incorporation into polymeric matrices and coating formulations has shown promise in improving material properties such as adhesion and thermal resistance. This aligns with the global shift toward sustainable chemistry and green manufacturing, where efficient and eco-friendly processes are prioritized.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of 4-Aminomethyl-2-cyano-6-ethylbenzoic acid is crucial. Computational modeling and QSAR studies have been employed to predict its interactions with biological targets, reducing the need for extensive trial-and-error experimentation. This approach resonates with the increasing adoption of AI-driven drug discovery and computational chemistry tools in the scientific community.

In summary, 4-Aminomethyl-2-cyano-6-ethylbenzoic acid (CAS No. 1805588-30-0) represents a cutting-edge compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique chemical properties and adaptability make it a focal point for innovation in organic synthesis and molecular design. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.